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Compound of Interest |

Compound Name: 4-Octadecylaniline

CAS No.: 114235-67-5

\ J

Physicochemical Characterization and Structural Applications

Executive Summary

4-Octadecylaniline (also known as p-octadecylaniline or 4-stearylaniline) is an amphiphilic
building block critical to surface science and organic electronics. Distinguished by its dual
nature—a reactive aniline head group and a hydrophobic C18 alkyl tail—it serves as a primary
precursor for self-assembled monolayers (SAMSs), corrosion inhibitors, and supramolecular
liquid crystals. This guide provides a definitive reference for its molecular weight, synthesis
protocols, and validation methodologies.

Part 1: Molecular Identity & Physicochemical

Properties
Fundamental Constants

The precise molecular weight is essential for stoichiometric calculations in monolayer
formation, where packing density is governed by the molar concentration of the dipping
solution.
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Property Value Notes

IUPAC Name 4-octadecylaniline
Verify against specific isomer;

CAS Number 114235-67-5 often confused with N-
octadecyl isomer.

Molecular Formula

Molecular Weight 345.61 g/mol Average mass

) ) For Mass Spectrometry
Monoisotopic Mass 345.3396 Da

(HRMS)

Crystalline flakes upon

Appearance White to off-white waxy solid o
recrystallization
] ] Dependent on purity and
Melting Point 59-63 °C
polymorph
- Soluble in CHCI Insoluble in water; sparingly
Solubility ]
' THF, Toluene soluble in EtOH

Structural Analysis

The molecule consists of a rigid phenyl ring substituted at the para positions. This linearity is

crucial for Van der Waals interactions between alkyl chains in solid-state packing.

e Head Group: Primary amine (

) — Provides chemical anchoring (e.g., to gold, ITO, or via diazotization).

e Tail Group: Octadecyl chain (

) — Provides hydrophobic shielding and drives self-assembly via methylene interdigitation.

Part 2: Synthesis & Purification Protocols[1]
Strategic Synthesis Route
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While direct alkylation of aniline is possible, it often leads to poly-substitution or N-alkylation.
The Nitration-Reduction pathway from octadecylbenzene is the industry standard for high-
purity para-isomer synthesis.

Reaction Scheme:
 Nitration: Electrophilic aromatic substitution of octadecylbenzene using mixed acid (

). The bulky alkyl group directs the nitro group primarily to the para position.

e Reduction: Catalytic hydrogenation (

) or chemical reduction (

) converts the nitro group to an amine.

Experimental Workflow (Diagram)

Octadecylbenzene lectrophilic Subst. somer Purification i jorkup & Crysf 4-Octadecylaniline
(C24H42) (C24H43N)

Click to download full resolution via product page

Figure 1: Two-step synthesis pathway ensuring para-regioselectivity.

Purification (The "Self-Validating" Step)

The long alkyl chain imparts a "waxy" character that can trap impurities.
o Crude Workup: Filter catalyst (if Pd/C used). Evaporate solvent.[1][2]

o Recrystallization: Use Ethanol/Hexane (9:1). Dissolve hot, cool slowly to 4°C. The para-
isomer crystallizes as distinct plates, while ortho-isomers often remain in the mother liquor.

 Validation: Check Melting Point. A sharp range (59-61°C) indicates high purity. A broad
range (<55°C) suggests isomer contamination.

Part 3: Analytical Characterization

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b039032?utm_src=pdf-body-img
https://www.sid.ir/FileServer/JE/813201113601.pdf
https://patents.google.com/patent/CN110156606A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

To ensure scientific integrity, the synthesized material must be validated using the following

spectroscopic fingerprints.

Proton NMR ( H NMR)

Solvent: CDCI
, 400 MHz
Shift ( o ) ) Structural
Multiplicity Integration Assignment o—
ontex
» Ppm)
Doublet ( Ar-H (meta to Ortho to alkyl
6.95 2H
Hz) ) chain
Doublet ( Ar-H (ortho to Shielded by
6.62 2H
Hz) ) amine
3.50 Broad Singlet 2H Exchangeable w/
Ar-
2.48 Triplet 2H Benzylic protons
-R
Ar-
-R
; Hydrophobic
1.25 Strong Multiplet 30H Bulk Chain yerop
backbone
0.88 Triplet 3H Terminal Chain end
Mass Spectrometry (MS)
e Technique: ESI+ or EI.
e Target lon:
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or

» Diagnostic: Look for the molecular ion peak at m/z 345.3 (El) or 346.3 (ESI, M+H).
o Fragmentation: A characteristic tropylium-like fragment (Ar-

) often appears at m/z 106.

Part 4: Applications in Surface Science &

Electronics[7][8]
Self-Assembled Monolayers (SAMs)

4-Octadecylaniline is a "Janus" molecule used to modify electrode surfaces (e.g., Gold, ITO,
Graphene).

e Mechanism: The amine group coordinates to the surface (or is converted to a diazonium salt
for covalent grafting), while the C18 tail aligns vertically.

e Function:

o Work Function Tuning: The dipole of the amine/aryl interface shifts the vacuum level of the
electrode.

o Passivation: The dense C18 layer blocks moisture and ions, preventing corrosion.

Organic Field-Effect Transistors (OFETS)

Used as a surface treatment for the dielectric layer. The hydrophobic tail reduces charge
trapping at the interface, significantly improving charge carrier mobility in the semiconductor
layer (e.g., Pentacene deposited on top).

Experimental Protocol: SAM Formation on Gold

e Substrate Prep: Clean Au substrate with UV/Ozone (20 min).

e Solution: Prepare 1 mM 4-octadecylaniline in anhydrous Ethanol.
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» Deposition: Immerse substrate for 24 hours at room temperature in a sealed container

(exclude

to prevent amine oxidation).

» Rinse: Rinse copiously with pure Ethanol, then Hexane.
e Dry: Blow dry with

stream.

C18 Alkyl Chain
Hydrophobic Barrier

an der Waals Packing

Phenyl Ring
Rigid Linker

Amine Head (-NH2)

Anchoring Group

Coordination/Grafting

Gold / ITO Substrate

Click to download full resolution via product page
Figure 2: Structural hierarchy of 4-octadecylaniline SAM on a conductive substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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